2-Amino-5-bromobenzenesulphonic acid

• CAS No.: 1576-59-6
• Molecular Formula: C6H6BrNO3S
• Molecular Weight: 252.09 g/mol
• IUPAC Name: 2-amino-5-bromobenzenesulfonic acid
• InChI: InChI=1S/C6H6BrNO3S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H,8H2,(H,9,10,11)
• InChI Key: ISDHKUXEPQGCGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)S(=O)(=O)O)N

Description

2-Amino-5-bromobenzenesulphonic acid is a useful research compound. Its molecular formula is C6H6BrNO3S and its molecular weight is 252.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 31 g (180 mmol) of 4-bromoaniline and 9.7 ml (220 mmol) of sulphuric acid in 200 ml of 1,2-dichlorobenzene is heated at 180° C. for 6 hours. The reaction medium is allowed to cool to room temperature and is then filtered. The residue is washed with dichloromethane.